Cas no 993-88-4 (2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester)

2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester structure
993-88-4 structure
Product Name:2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester
CAS No:993-88-4
MF:C8H15O5P
MW:222.175463914871
CID:750243
PubChem ID:11009535
Update Time:2025-04-19

2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester
    • methyl 2-diethoxyphosphorylprop-2-enoate
    • DTXSID80451753
    • SCHEMBL4411054
    • 993-88-4
    • Inchi: 1S/C8H15O5P/c1-5-12-14(10,13-6-2)7(3)8(9)11-4/h3,5-6H2,1-2,4H3
    • InChI Key: LTVVXEYSXMPUQL-UHFFFAOYSA-N
    • SMILES: P(C(=C)C(=O)OC)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 222.06600
  • Monoisotopic Mass: 222.06571057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 71.64000
  • LogP: 1.93920
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